Ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(2-chloroacetyl)amino]-4-(2,4-dimethylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C17H18ClNO3S/c1-4-22-17(21)15-13(9-23-16(15)19-14(20)8-18)12-6-5-10(2)7-11(12)3/h5-7,9H,4,8H2,1-3H3,(H,19,20)
• InChI Key: ZZXWJGUIQBNIEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=C(C=C(C=C2)C)C)NC(=O)CCl
• Molecular Formula: C17H18ClNO3S
• Molecular Weight: 351.8 g/mol

Description

Ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, materials science, and organic synthesis. This compound is also known as 'CCT-241533' and is a member of the thiophene family.

Mechanism of Action

The mechanism of action of ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate involves the inhibition of the mTORC1 pathway. This pathway is involved in the regulation of cell growth and proliferation, and its dysregulation is associated with various diseases, including cancer. By inhibiting this pathway, ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. Additionally, this compound has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate has several advantages for laboratory experiments. This compound is relatively easy to synthesize and is stable under a range of conditions. Additionally, this compound has a high degree of selectivity and can target specific pathways and processes. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate. One potential area of research is the development of new synthetic methods for this compound, which could improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Finally, research is needed to explore the potential applications of this compound in materials science and organic synthesis.

Scientific Research Applications

Ethyl 2-(2-chloroacetamido)-4-(2,4-dimethylphenyl)thiophene-3-carboxylate has been extensively studied for its potential applications in the field of cancer research. Studies have shown that this compound inhibits the growth of cancer cells by targeting the mTORC1 pathway, which is involved in cell growth and proliferation. Additionally, this compound has also been shown to have anti-inflammatory properties and has potential applications in the treatment of inflammatory diseases.